Cas no 1214-09-1 (1,1,2-Ethenetricarbonitrile,2-(1H-indol-3-yl)-)

• Product Name: 1,1,2-Ethenetricarbonitrile,2-(1H-indol-3-yl)-
• CAS No: 1214-09-1
• MF: C₁₃H₆N₄
• MW: 218.213541507721
• CID: 217945
• PubChem ID: 235336
• Update Time: 2025-04-19

1,1,2-Ethenetricarbonitrile,2-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Ethenetricarbonitrile,2-(1H-indol-3-yl)-
• 2-(1H-indol-3-yl)ethene-1,1,2-tricarbonitrile
• 2-(1H-indol-3-yl)-ethene-1,1,2-tricarbonitrile
• 2,3-dicyano-3-(3-indolyl)acrylonitrile
• 3-Tricyanovinylindol
• 3-Tricyanvinyl-indol
• AC1L5U5K
• AC1Q4PWR
• AG-J-45194
• AR-1C6154
• CTK4B2344
• Indol-3-yl-aethentricarbonitril
• indol-3-yl-ethenetricarbonitrile
• NSC36587
• NSC-36587
• 3-tricyanovinylindole
• (1H-Indol-3-yl)ethene-1,1,2-tricarbonitrile
• DTXSID70284294
• 1214-09-1
• SCHEMBL8336309

• Inchi： 1S/C13H6N4/c14-5-9(6-15)11(7-16)12-8-17-13-4-2-1-3-10(12)13/h1-4,8,17H
• InChI Key： OXWKGNTUTLLMEW-UHFFFAOYSA-N
• SMILES： N1C=C(/C(/C#N)=C(\C#N)/C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 217.05155
• Monoisotopic Mass: 218.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 432.9°Cat760mmHg
• Flash Point: 141°C
• Refractive Index: 1.705
• PSA: 84.26
• LogP: 2.49224